304-55-2

Succimer

In Stock

• CAS RN:
• 304-55-2

• Formula:
• C4H6O4S2

• InChI:
• InChI=1S/C4H6O4S2/c5-3(6)1(9)2(10)4(7)8/h1-2,9-10H,(H,5,6)(H,7,8)/t1-,2+

• InChIKey:
• ACTRVOBWPAIOHC-XIXRPRMCSA-N

• Lead chelating agent and ROS° scavenger. Hypotensive effect in vitro. Reduces oxidative stress and apoptosis in vivo. Orally active. Active in vivo and in vitro.
  meso-2,3-Dimercaptosuccinic acid is a heavy metal chelator. It reverses sodium arsenite-induced inhibition of pyruvate dehydrogenase (PDH) in mouse kidney homogenates (EC50 = 0.25 mM). meso-2,3-Dimercaptosuccinic acid decreases cisplatin-induced increases in serum levels of platinum and blood urea nitrogen (BUN), as well as apoptosis in renal tubules of mice when administered at a dose of 100 µM/kg. meso-2,3-Dimercaptosuccinic acid (90 mg/kg) decreases elevations in the activity of catalase and glucose-6-phosphate dehydrogenase (G6PDH) in RBCs from lead-exposed rats, and decreases the levels of lead in the cerebellum, hippocampus, liver, kidney, and blood in rats when administered at a dose of 100 mg/kg. It decr...

Eg5 Inhibitor V, trans-24

In Stock

• CAS RN:
• 869304-55-2

• Formula:
• C26H21N3O3

• InChI:
• InChI=1S/C26H21N3O3/c30-18-10-6-9-17(13-18)24-23-20(19-11-4-5-12-21(19)27-23)14-22-25(31)28(26(32)29(22)24)15-16-7-2-1-3-8-16/h1-13,22,24,27,30H,14-15H2/t22-,24+/m0/s1

• InChIKey:
• UOKINRKWPYVMSZ-LADGPHEKSA-N

• Eg5 Inhibitor V, trans-24 is a useful research compound. Its molecular formula is C26H21N3O3 and its molecular weight is 423.5 g/mol. The purity is usually 95%.